Cas no 16495-82-2 (4-(4-Nitrophenyl)pyrimidine)

• Product Name: 4-(4-Nitrophenyl)pyrimidine
• CAS No: 16495-82-2
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 121693
• PubChem ID: 1515251
• Update Time: 2025-04-18

4-(4-Nitrophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrophenyl)pyrimidine
• Pyrimidine,4-(4-nitrophenyl)-
• 4-(4-Nitrophenyl)-pyrimidin
• 4-(4-Nitro-phenyl)-pyrimidin
• 4-(4-nitro-phenyl)-pyrimidine
• AC1LTV39
• AG-E-14621
• CTK4D1954
• SBB067476
• SureCN8558988
• DTXSID00363920
• SCHEMBL8558988
• A810609
• 16495-82-2
• AKOS015912271
• FT-0656182

• Inchi： 1S/C10H7N3O2/c14-13(15)9-3-1-8(2-4-9)10-5-6-11-7-12-10/h1-7H
• InChI Key： YCSVBEUJTTWMGF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C=CN=CN=1)=O

Computed Properties

• Exact Mass: 201.05391
• Monoisotopic Mass: 201.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 68.92